Cas no 216661-58-4 (Pyrazolo[1,5-a]pyrimidine, 6-(4-methoxyphenyl)-3-(4-pyridinyl)-)

• Product Name: Pyrazolo[1,5-a]pyrimidine, 6-(4-methoxyphenyl)-3-(4-pyridinyl)-
• CAS No: 216661-58-4
• MF: C₁₈H₁₄N₄O
• MW: 302.329963207245
• CID: 1408932
• PubChem ID: 5329457
• Update Time: 2025-04-20

Pyrazolo[1,5-a]pyrimidine, 6-(4-methoxyphenyl)-3-(4-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• Pyrazolo[1,5-a]pyrimidine, 6-(4-methoxyphenyl)-3-(4-pyridinyl)-
• BDBM5420
• 216661-58-4
• 6-(4-methoxyphenyl)-3-(pyridin-4-yl)pyrazolo[1,5-a]pyrimidine
• 3-(Pyridin-4-yl)-6-(4-methoxyphenyl)-pyrazolo(1,5-A)pyrimidine
• pyrazolo[1,5-a]pyrimidine 2c
• starbld0026435
• 4-[6-(4-methoxyphenyl)pyrazolo[1,5-a]pyrimidin-3-yl]pyridine
• DB-124123
• 6-(4-methoxyphenyl)-3-pyridin-4-ylpyrazolo[1,5-a]pyrimidine
• CHEMBL329350
• CS-0110481
• SCHEMBL2059685

• Inchi： 1S/C18H14N4O/c1-23-16-4-2-13(3-5-16)15-10-20-18-17(11-21-22(18)12-15)14-6-8-19-9-7-14/h2-12H,1H3
• InChI Key： ZBCIUJVPXUPSFS-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)C1C=NC2=C(C=NN2C=1)C1C=CN=CC=1

Computed Properties

• Exact Mass: 302.11692
• Monoisotopic Mass: 302.11676108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• PSA: 52.31